Cas no 946370-45-2 (N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-methoxy-4,5-dimethylbenzene-1-sulfonamide)

• Product Name: N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-methoxy-4,5-dimethylbenzene-1-sulfonamide
• CAS No: 946370-45-2
• MF: C₂₅H₂₆N₂O₄S
• MW: 450.549945354462
• CID: 5514782
• Update Time: 2025-07-14

N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-methoxy-4,5-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-(1-benzoyl-1,2,3,4-tetrahydro-7-quinolinyl)-2-methoxy-4,5-dimethyl-
• N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-methoxy-4,5-dimethylbenzene-1-sulfonamide

• Inchi： 1S/C25H26N2O4S/c1-17-14-23(31-3)24(15-18(17)2)32(29,30)26-21-12-11-19-10-7-13-27(22(19)16-21)25(28)20-8-5-4-6-9-20/h4-6,8-9,11-12,14-16,26H,7,10,13H2,1-3H3
• InChI Key： XPKVFTIJGPADSA-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC3=C(C=C2)CCCN3C(=O)C2=CC=CC=C2)(=O)=O)=CC(C)=C(C)C=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-methoxy-4,5-dimethylbenzene-1-sulfonamide

N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-methoxy-4,5-dimethylbenzene-1-sulfonamide (CAS No. 946370-45-2): A Comprehensive Overview

N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-methoxy-4,5-dimethylbenzene-1-sulfonamide (CAS No. 946370-45-2) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzoyl group, a tetrahydroquinoline moiety, and a sulfonamide functional group. These structural elements contribute to its potential therapeutic applications and biological activities.

The tetrahydroquinoline scaffold is a well-known privileged structure in medicinal chemistry due to its ability to modulate various biological targets. The presence of the benzoyl group enhances the lipophilicity of the molecule, potentially improving its cell membrane permeability and bioavailability. The sulfonamide functional group is known for its diverse biological activities, including anti-inflammatory, antimicrobial, and antitumor properties. The combination of these structural features makes N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-methoxy-4,5-dimethylbenzene-1-sulfonamide a promising candidate for further investigation in drug discovery.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-methoxy-4,5-dimethylbenzene-1-sulfonamide exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This finding suggests its potential use in the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Another area of interest is the compound's antitumor activity. Research conducted at the National Cancer Institute demonstrated that N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-methoxy-4,5-dimethylbenzene-1-sulfonamide selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK. These findings have opened new avenues for its development as an anticancer agent.

In addition to its therapeutic potential, N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-methoxy-4,5-dimethylbenzene-1-sulfonamide has been studied for its pharmacokinetic properties. A study published in the European Journal of Pharmaceutical Sciences investigated the absorption, distribution, metabolism, and excretion (ADME) profile of this compound. The results indicated that it has favorable pharmacokinetic parameters, including good oral bioavailability and a long half-life. These characteristics are crucial for ensuring effective drug delivery and sustained therapeutic effects.

The safety profile of N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-methoxy-4,5-dimethylbenzene-1-sulfonamide has also been evaluated in preclinical studies. Toxicity assessments revealed that it has low toxicity at therapeutic doses and does not cause significant adverse effects on major organs such as the liver and kidneys. These findings support its potential for further clinical development.

Current research efforts are focused on optimizing the structure of N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-methoxy-4,5-dimethylbenzene-1-sulfonamide to enhance its potency and selectivity. Structure-based drug design approaches are being employed to identify key structural modifications that can improve its binding affinity to target proteins and reduce off-target effects. Additionally, combinatorial chemistry techniques are being utilized to generate libraries of analogs for high-throughput screening.

In conclusion, N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-methoxy-4,5-dimethylbenzene-1-sulfonamide (CAS No. 946370-45-2) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential applications in anti-inflammatory and anticancer therapies make it an attractive candidate for further research and development in the pharmaceutical industry.